Cas no 195375-38-3 (4-Pyridinepropanoic acid, acetate)

• Product Name: 4-Pyridinepropanoic acid, acetate
• CAS No: 195375-38-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 2788828
• PubChem ID: 71346900
• Update Time: 2025-04-21

4-Pyridinepropanoic acid, acetate Chemical and Physical Properties

Names and Identifiers

• 3-(Pyridin-4-yl)propanoic acid--acetic acid (1/1)
• Acetic acid;3-pyridin-4-ylpropanoic acid
• 4-Pyridinepropanoic acid, acetate
• FSR6W7V8NX
• 195375-38-3
• DTXSID10772862

• Inchi： 1S/C8H9NO2.C2H4O2/c10-8(11)2-1-7-3-5-9-6-4-7;1-2(3)4/h3-6H,1-2H2,(H,10,11);1H3,(H,3,4)
• InChI Key： ODSRSJGBCBQXOG-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CN=CC=1)=O.OC(C)=O

Computed Properties

• Exact Mass: 211.08445790Da
• Monoisotopic Mass: 211.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5Ų